molecular formula C9H17ClS B8323007 2-Chloroethyl cycloheptyl sulfide CAS No. 333782-91-5

2-Chloroethyl cycloheptyl sulfide

Cat. No. B8323007
CAS RN: 333782-91-5
M. Wt: 192.75 g/mol
InChI Key: VZAFAIWKCNQHJP-UHFFFAOYSA-N
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Description

2-Chloroethyl cycloheptyl sulfide is a useful research compound. Its molecular formula is C9H17ClS and its molecular weight is 192.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloroethyl cycloheptyl sulfide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloroethyl cycloheptyl sulfide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

333782-91-5

Molecular Formula

C9H17ClS

Molecular Weight

192.75 g/mol

IUPAC Name

2-chloroethylsulfanylcycloheptane

InChI

InChI=1S/C9H17ClS/c10-7-8-11-9-5-3-1-2-4-6-9/h9H,1-8H2

InChI Key

VZAFAIWKCNQHJP-UHFFFAOYSA-N

Canonical SMILES

C1CCCC(CC1)SCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

5.11 cm3 of thionyl chloride were added dropwise, with stirring and under an inert atmosphere, at a temperature in the region of 20° C. to a solution of 1.74 g of 2-hydroxyethyl cycloheptyl sulfide in 30 cm3 of chloroform. After the addition, the reaction mixture was first stirred for 15 minutes at the same temperature and then for 1 hour at a temperature in the region of 600° C. The mixture was evaporated to dryness under reduced pressure (5 kPa) at a temperature in the region of 40° C., then the residue obtained was taken up with 2 times 50 cm3 of water and then 1 times 50 cm3 of a saturated sodium hydrogencarbonate solution. The ethereal solution, separated by settling, was dried over magnesium sulfate, filtered, and then concentrated under reduced pressure (5 kPa) at a temperature in the region of 400° C. 1.89 g of 2-chloroethyl cycloheptyl sulfide were obtained in the form of an oil.
Quantity
5.11 mL
Type
reactant
Reaction Step One
Quantity
1.74 g
Type
reactant
Reaction Step Two
Quantity
30 mL
Type
solvent
Reaction Step Two
Name
Quantity
50 mL
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
reactant
Reaction Step Four

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